Cas no 2172516-14-0 (1-(cyanomethyl)cyclopropylmethyl chloroformate)

• Product Name: 1-(cyanomethyl)cyclopropylmethyl chloroformate
• CAS No: 2172516-14-0
• MF: C₇H₈ClNO₂
• MW: 173.596920967102
• CID: 6294793
• PubChem ID: 165747964
• Update Time: 2025-11-06

1-(cyanomethyl)cyclopropylmethyl chloroformate Chemical and Physical Properties

Names and Identifiers

• 1-(cyanomethyl)cyclopropylmethyl chloroformate
• 2172516-14-0
• [1-(cyanomethyl)cyclopropyl]methyl chloroformate
• EN300-1613013

• Inchi： 1S/C7H8ClNO2/c8-6(10)11-5-7(1-2-7)3-4-9/h1-3,5H2
• InChI Key： BZIBLPZFCLMWQV-UHFFFAOYSA-N
• SMILES： ClC(=O)OCC1(CC#N)CC1

Computed Properties

• Exact Mass: 173.0243562g/mol
• Monoisotopic Mass: 173.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.1Ų

Additional information on 1-(cyanomethyl)cyclopropylmethyl chloroformate

Comprehensive Overview of 1-(cyanomethyl)cyclopropylmethyl chloroformate (CAS No. 2172516-14-0)

1-(cyanomethyl)cyclopropylmethyl chloroformate (CAS No. 2172516-14-0) is a specialized organic compound widely utilized in pharmaceutical and fine chemical synthesis. Its unique molecular structure, featuring a cyclopropyl ring and a chloroformate group, makes it a valuable intermediate for constructing complex molecules. Researchers and industry professionals frequently search for this compound due to its role in peptide coupling, prodrug design, and bioconjugation applications. The growing demand for high-purity intermediates in drug development has further amplified interest in this chemical.

One of the key advantages of 1-(cyanomethyl)cyclopropylmethyl chloroformate is its reactivity, which enables efficient carbon-carbon bond formation and esterification reactions. This aligns with current trends in green chemistry, where researchers seek reagents that minimize waste and improve atom economy. The compound’s cyanomethyl moiety also offers versatility in click chemistry applications, a hot topic in drug discovery and material science. Users often inquire about its storage conditions, solubility, and handling precautions, reflecting practical concerns in laboratory settings.

In the context of AI-driven drug discovery, 1-(cyanomethyl)cyclopropylmethyl chloroformate has gained attention as a building block for machine learning-optimized synthesis pathways. Computational tools increasingly predict its utility in fragment-based drug design, addressing queries like “best reagents for cyclopropane functionalization” or “chloroformate derivatives in medicinal chemistry.” Its compatibility with automated synthesis platforms further enhances its appeal for high-throughput screening workflows.

The compound’s stability under anhydrous conditions and compatibility with non-polar solvents are frequently discussed in technical forums. Recent publications highlight its use in biodegradable polymer research, responding to the surge in searches for sustainable chemical alternatives. Analytical methods such as HPLC purity testing and NMR characterization protocols for this compound are also popular search terms among quality control specialists.

From a regulatory perspective, 1-(cyanomethyl)cyclopropylmethyl chloroformate is often compared to safer alternatives in industrial-scale synthesis. This reflects broader industry questions about REACH compliance and process safety. Suppliers emphasizing batch-to-batch consistency and traceability documentation for this CAS number (2172516-14-0) tend to rank higher in search engine results, underscoring the importance of SEO-optimized technical data.

Emerging applications in agrochemical intermediates and electronic materials have expanded the compound’s relevance beyond traditional pharmaceuticals. Discussion threads frequently explore its potential in photoresist formulations or as a crosslinking agent, aligning with nanotechnology trends. The chloroformate group’s reactivity with amine-functionalized surfaces makes it particularly interesting for biointerface engineering studies.

For synthetic chemists, the debate between using 1-(cyanomethyl)cyclopropylmethyl chloroformate versus conventional acylating agents remains active. Comparative studies on reaction yields and byproduct formation dominate academic searches, while industrial users prioritize cost-effectiveness and supply chain reliability. The compound’s role in continuous flow chemistry setups has become another frequent search topic as manufacturers adopt process intensification strategies.

Technical literature emphasizes proper quenching procedures for reactions involving this reagent, addressing safety-focused queries. Its moisture sensitivity and recommended inert atmosphere techniques are critical knowledge areas for newcomers. Recent patent analyses reveal innovative uses in targeted drug delivery systems, particularly for proteolysis-targeting chimeras (PROTACs), connecting it to cutting-edge therapeutic modalities.

As analytical techniques advance, LC-MS methods for detecting 1-(cyanomethyl)cyclopropylmethyl chloroformate derivatives in complex matrices have become a niche research area. Environmental scientists examine its hydrolysis products and ecotoxicological profile, responding to increased scrutiny of chemical persistence. These multidisciplinary applications demonstrate why this CAS number (2172516-14-0) generates consistent scholarly interest across chemistry subfields.